Cas no 872365-91-8 (2-Bromo-6-(difluoromethyl)pyridine)

2-Bromo-6-(difluoromethyl)pyridine structure
872365-91-8 structure
Product Name:2-Bromo-6-(difluoromethyl)pyridine
CAS No:872365-91-8
MF:C6H4BrF2N
MW:208.003467559814
MDL:MFCD16140194
CID:1075887
PubChem ID:329765483
Update Time:2024-10-26

2-Bromo-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-6-(difluoromethyl)pyridine
    • Pyridine, 2-bromo-6-(difluoromethyl)-
    • 2-Bromo-6-difluoromethylpyridine
    • TQU0340
    • BBL101414
    • STL555210
    • 2-bromo-6-(difluoromethyl)-pyridine
    • PC49145
    • AB70747
    • FCH1393614
    • AK311470
    • AX8241049
    • 2-Bromo-6-(difluoromethyl)pyridine (ACI)
    • CS-0042749
    • DTXSID20435653
    • MFCD16140194
    • EN300-6496519
    • AKOS005258379
    • XJB36591
    • 2-Bromo-6-(difluoromethyl)pyridine, 95%
    • DS-11737
    • SCHEMBL104442
    • DS-000930
    • 872365-91-8
    • MDL: MFCD16140194
    • Inchi: 1S/C6H4BrF2N/c7-5-3-1-2-4(10-5)6(8)9/h1-3,6H
    • InChI Key: ZTBGDNNRDRISQZ-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(Br)N=1)F

Computed Properties

  • Exact Mass: 206.94952g/mol
  • Monoisotopic Mass: 206.94952g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.703 g/mL at 25 °C
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: n20/D 1.520

2-Bromo-6-(difluoromethyl)pyridine Security Information

2-Bromo-6-(difluoromethyl)pyridine Pricemore >>

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